[(2-chloro-4-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate

• IUPAC Name: [2-(2-chloro-4-fluoroanilino)-2-oxoethyl] 2-(4-methylphenyl)acetate
• InChI: InChI=1S/C17H15ClFNO3/c1-11-2-4-12(5-3-11)8-17(22)23-10-16(21)20-15-7-6-13(19)9-14(15)18/h2-7,9H,8,10H2,1H3,(H,20,21)
• InChI Key: FNWDAYDHZUPPAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)OCC(=O)NC2=C(C=C(C=C2)F)Cl
• Molecular Formula: C17H15ClFNO3
• Molecular Weight: 335.8 g/mol

Description

“[(2-chloro-4-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate” is a chemical compound with the molecular formula C17H15ClFNO3. It is a complex organic molecule that can be used in various chemical reactions.

Scientific Research Applications

[(2-chloro-4-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate has been studied for its potential applications in biochemistry, pharmacology, and medicine. It has been used as a model compound to study the structure-activity relationship of aryl-substituted phenyl acetates. This compound has also been studied for its potential applications in drug design, as it has been shown to bind to the active site of enzymes. Additionally, this compound has been studied for its potential anti-cancer properties, as it has been shown to inhibit the growth of cancer cells in vitro.

Mechanism of Action

The exact mechanism of action of [(2-chloro-4-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate is still not fully understood. However, it is believed that the compound acts as an inhibitor of enzymes, such as protein kinases and phosphatases. Additionally, this compound has been shown to bind to the active site of enzymes, which may explain its potential anti-cancer properties.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the growth of cancer cells in vitro, suggesting that it may have anti-cancer properties. Additionally, this compound has been shown to inhibit the activity of enzymes, such as protein kinases and phosphatases, suggesting that it may have anti-inflammatory and anti-bacterial properties.

Advantages and Limitations for Lab Experiments

[(2-chloro-4-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and is relatively inexpensive. Additionally, this compound has a unique chemical structure that makes it particularly interesting for research purposes. However, this compound also has some limitations for lab experiments. It is not naturally occurring and is not widely available, making it difficult to obtain for research purposes. Additionally, the exact mechanism of action of this compound is still not fully understood, making it difficult to accurately assess its potential applications.

Future Directions

The potential applications of [(2-chloro-4-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate are still being explored. Future research could focus on further elucidating the mechanism of action of this compound and its potential effects on biochemical and physiological processes. Additionally, research could focus on developing strategies to improve the synthesis of this compound and making it more widely available for research purposes. Furthermore, further research could be conducted to investigate the potential therapeutic applications of this compound, such as its potential anti-cancer and anti-inflammatory properties.

Synthesis Methods

[(2-chloro-4-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate is a synthetic compound that can be synthesized through a multi-step process. The first step of the synthesis involves the reaction of 2-chloro-4-fluorobenzene and methyl acetate in the presence of a base catalyst to form [(2-chloro-4-fluorophenyl)carbamoyl]methyl acetate. This reaction is followed by the reaction of the carbamoylmethyl acetate with 4-methylphenylacetate in the presence of a base catalyst to form this compound.